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Compound of Interest

Compound Name: Octanoic anhydride

Cat. No.: B1584505

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides comprehensive information on octanoic anhydride
(CAS: 623-66-5), a reactive chemical intermediate derived from the eight-carbon saturated fatty
acid, octanoic acid.[1] Characterized by two octanoyl groups linked by an oxygen atom, it
serves as a crucial acylating agent in organic synthesis.[2] This document outlines its chemical
and physical properties, spectral data, safety and handling protocols, and significant
applications. Detailed experimental methodologies for its use in acylation reactions are also
presented, supported by workflow diagrams to illustrate key processes.

Chemical Identity and Synonyms

Octanoic anhydride is also known by several other names, the most common of which is
caprylic anhydride.[1][3] Its fundamental details are summarized below.
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Identifier

Value

CAS Number

623-66-5[1][3][41[5][6]

Molecular Formula

C16H3003[1][3][4][5]

IUPAC Name Octanoyl octanoate[5]
Caprylic anhydride, Caprylic acid anhydride,
Synonyms Octanoic acid anhydride, n-Octanoic anhydride,
Dioctanoic anhydride[1][3]
InChl Key RAFYDKXYXRZODZ-UHFFFAOYSA-N[1][5]
SMILES CCCCCCCC(=0)oc(=0)cceeecci]3]e]

Physicochemical Properties

Octanoic anhydride is typically a colorless to pale yellow liquid with a characteristic fatty odor.

[1] It is sensitive to moisture and should be stored accordingly.[6][7]

Property Value Source
Molecular Weight 270.41 g/mol 3114151181
Physical Form Liquid [1][6]
Melting Point -1°C [31[6]
Boiling Point 237 °C (459 °F) [9]
Density 0.910 g/mL [3161[9]
Refractive Index 1.434 -1.44 [31[6]

Solubility

Soluble in organic solvents;

[1]

limited solubility in water.

Spectral Data

Comprehensive spectral analysis is crucial for the verification and characterization of octanoic

anhydride. The following data are available through various public and commercial databases.
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Spectral Data Type Availability / Source

Spectra available from sources like
SpectraBase.[8][10]

IH NMR & C NMR

Data available from NIST Mass Spectrometry

Mass Spectrometry (GC-MS)
Data Center and SpectraBase.[8][10]

FTIR spectra available from sources like
Infrared (IR) Spectroscopy

SpectraBase.[8]

Data available from sources like SpectraBase.

[8]

Raman Spectroscopy

Safety and Hazard Information

Octanoic anhydride is classified as a corrosive substance that can cause severe skin burns
and eye damage.[8][11][12] Proper personal protective equipment (PPE) and handling
procedures are mandatory.
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Hazard Class

GHS Pictogram

Hazard Statement
(Code)

Precautionary
Statements
(Examples)

Skin

Corrosion/Irritation

lwialt text

Causes severe skin
burns and eye
damage (H314).[8][11]

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.[8]
P302+P361+P354: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Immediately
rinse with water for

several minutes.[8]

Serious Eye Damage

Causes serious eye
damage (H318).[8]

P305+P354+P338: IF
IN EYES: Immediately
rinse with water for
several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[8]

Corrosive to Metals

May be corrosive to
metals (H290).[11]

P234: Keep only in

original container.

Note: This is not an exhaustive list. Always consult the full Safety Data Sheet (SDS) before

handling.[9][11][12]
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Exposure Event First Aid Response

[ Move person to fresh air.
Medical Action

Rinse cautiously with water Immediately call a
for several minutes. POISON CENTER or doctor.

Immediately rinse skin
with water for 15+ minutes.

Click to download full resolution via product page

First aid response workflow for octanoic anhydride exposure.

Applications and Significance

The primary utility of octanoic anhydride lies in its function as an acylating agent.[13][14] The
two electrophilic carbonyl carbons make it highly reactive toward nucleophiles, facilitating the
introduction of the octanoyl (or caprylyl) group into various substrates.[2]

e Organic Synthesis: It is widely used for the synthesis of esters and amides, which are
valuable intermediates in the pharmaceutical and fine chemical industries.[1][2][14] The
reaction with alcohols produces octanoate esters, while reaction with amines yields
octanamides.

o Materials Science: Research has explored the use of octanoic anhydride for the in-situ
esterification of natural polymers like cellulose.[13] This modification renders the material
more hydrophobic, enhancing properties such as water resistance.[13]

o Biorenewable Surfactants: In green chemistry, Friedel-Crafts acylation of biomass-derived
compounds like 2-methylfuran with octanoic anhydride is a key step in producing
biorenewable oleo-furan surfactants.[15]

Experimental Protocols
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This protocol describes a general procedure for the esterification of a primary or secondary

alcohol using octanoic anhydride. Reactions are typically conducted under anhydrous

conditions.

Materials:

Alcohol substrate

Octanoic anhydride (1.0 - 1.2 equivalents)

Anhydrous solvent (e.g., Dichloromethane, THF, or Pyridine)
Base catalyst (e.g., Pyridine, DMAP, or Triethylamine, if required)
Stir plate and magnetic stir bar

Round-bottom flask with reflux condenser (if heating)

Nitrogen or Argon gas inlet

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a nitrogen
inlet.

Reagent Addition: Dissolve the alcohol substrate in the chosen anhydrous solvent within the
flask.

Catalyst Addition (Optional): If a catalyst is used (e.g., a catalytic amount of DMAP or using
pyridine as the solvent/catalyst), add it to the alcohol solution.

Anhydride Addition: Slowly add octanoic anhydride to the stirred solution at room
temperature or 0 °C to control any initial exotherm.

Reaction: Allow the reaction to stir at room temperature or heat to reflux as necessary.
Monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).
Reaction times can vary from a few hours to overnight.
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Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by
slowly adding water or a saturated aqueous solution of sodium bicarbonate to neutralize the
octanoic acid byproduct.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an
appropriate organic solvent (e.g., ethyl acetate or diethyl ether).

Washing: Wash the combined organic layers sequentially with dilute HCI (if a basic catalyst
was used), saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.qg.,
NazS0a4 or MgSO0a.), filter, and concentrate the solvent under reduced pressure to yield the
crude ester.

Purification: Purify the crude product by flash column chromatography or distillation to obtain
the pure octanoate ester.
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General workflow for the esterification of an alcohol using octanoic anhydride.
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Octanoic anhydride is typically synthesized from its corresponding carboxylic acid. While
several methods exist, a common approach involves the dehydration of octanoic acid.[14] One
patented method describes contacting octanoic acid with a catalyst system, such as one
containing palladium acetate (Pd(OAc)2), at elevated temperatures (120-300 °C) to facilitate
the dehydration and form the anhydride.[16] Another lab-scale synthesis involves reacting the
carboxylic acid with a dehydrating agent like oxalyl chloride, often catalyzed by
triphenylphosphine oxide.[14]

2x Octanoic Acid
(CsH1602)

Dehydrating Agent
(e.g., Heat, Catalyst)

Eliminates

Octanoic Anhydride
(C16H3003)

Water (H20)

Click to download full resolution via product page

Simplified pathway for the synthesis of octanoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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